![molecular formula C12H15NO B018752 1-Methyl-4-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine CAS No. 105223-62-9](/img/structure/B18752.png)
1-Methyl-4-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-4-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine (MPTP) is a synthetic compound that is primarily used in scientific research to study Parkinson's disease. MPTP is known to cause a Parkinson's-like syndrome in humans and other animals, making it a valuable tool in the study of the disease.
Mechanism of Action
1-Methyl-4-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine is metabolized in the brain by monoamine oxidase-B (MAO-B) to form 1-methyl-4-phenylpyridinium (MPP+), which is selectively taken up by dopaminergic neurons in the substantia nigra. Once inside the neuron, MPP+ inhibits complex I of the mitochondrial electron transport chain, leading to the production of reactive oxygen species and the eventual death of the neuron.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to selectively destroy dopaminergic neurons in the substantia nigra. This leads to a reduction in dopamine levels in the brain, which is the primary cause of the Parkinson's-like symptoms observed in animals and humans exposed to this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Methyl-4-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine in lab experiments is that it allows researchers to model Parkinson's disease in animals and study its progression. This can provide valuable insights into the disease and help researchers develop new treatments. However, there are also limitations to using this compound in lab experiments. For example, the Parkinson's-like syndrome caused by this compound may not accurately reflect the progression of the disease in humans, and the selective destruction of dopaminergic neurons may not fully capture the complexity of the disease.
Future Directions
There are several future directions for research related to 1-Methyl-4-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine and Parkinson's disease. One area of research is focused on developing new treatments for the disease that target the underlying mechanisms of this compound-induced neurodegeneration. Another area of research is focused on developing new animal models of the disease that more accurately reflect its progression in humans. Additionally, researchers are exploring the use of this compound in other areas of neuroscience research, such as the study of addiction and depression.
Synthesis Methods
The synthesis of 1-Methyl-4-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine involves the condensation of 1-methyl-4-piperidone with 3-hydroxybenzaldehyde in the presence of an acid catalyst. The resulting product is then reduced with sodium borohydride to yield this compound. The synthesis of this compound is relatively simple and can be performed in a laboratory setting.
Scientific Research Applications
1-Methyl-4-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine is primarily used in scientific research to study Parkinson's disease. This compound is known to cause a Parkinson's-like syndrome in humans and other animals by selectively destroying dopaminergic neurons in the substantia nigra of the brain. This makes this compound a valuable tool in the study of Parkinson's disease, as it allows researchers to model the disease in animals and study its progression.
properties
CAS RN |
105223-62-9 |
---|---|
Molecular Formula |
C12H15NO |
Molecular Weight |
189.25 g/mol |
IUPAC Name |
3-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)phenol |
InChI |
InChI=1S/C12H15NO/c1-13-7-5-10(6-8-13)11-3-2-4-12(14)9-11/h2-5,9,14H,6-8H2,1H3 |
InChI Key |
QNIPNOMEHDJBAL-UHFFFAOYSA-N |
SMILES |
CN1CCC(=CC1)C2=CC(=CC=C2)O |
Canonical SMILES |
CN1CCC(=CC1)C2=CC(=CC=C2)O |
Other CAS RN |
105223-62-9 |
synonyms |
1-methyl-4-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine meta-hydroxy-MPTP |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.